3-[5-(2-bromo-4-methylphenyl)-2-furyl]-2-cyano-N-(2-methylphenyl)acrylamide

• IUPAC Name: (E)-3-[5-(2-bromo-4-methylphenyl)furan-2-yl]-2-cyano-N-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C22H17BrN2O2/c1-14-7-9-18(19(23)11-14)21-10-8-17(27-21)12-16(13-24)22(26)25-20-6-4-3-5-15(20)2/h3-12H,1-2H3,(H,25,26)/b16-12+
• InChI Key: NPGRLRLSLTYYPL-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=CC=C3C)Br
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3C)Br
• Molecular Formula: C22H17BrN2O2
• Molecular Weight: 421.3 g/mol

Description

3-[5-(2-bromo-4-methylphenyl)-2-furyl]-2-cyano-N-(2-methylphenyl)acrylamide, also known as BFA-1, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to the family of acrylamide derivatives and has shown promising results in inhibiting the growth of cancer cells. In

Mechanism of Action

3-[5-(2-bromo-4-methylphenyl)-2-furyl]-2-cyano-N-(2-methylphenyl)acrylamide targets the ER, which is responsible for protein folding and quality control. This compound disrupts the ER function, leading to the accumulation of unfolded proteins and the activation of the unfolded protein response (UPR). This, in turn, leads to ER stress and the induction of apoptosis. This compound has also been shown to inhibit the activity of protein disulfide isomerase (PDI), an enzyme that is essential for protein folding in the ER.
Biochemical and Physiological Effects
This compound has been shown to induce ER stress and apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been found to be well-tolerated in animal models, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

3-[5-(2-bromo-4-methylphenyl)-2-furyl]-2-cyano-N-(2-methylphenyl)acrylamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential use in cancer treatment, making it a well-characterized compound. However, this compound has some limitations for lab experiments. It is a highly reactive compound that requires careful handling. It is also not very soluble in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 3-[5-(2-bromo-4-methylphenyl)-2-furyl]-2-cyano-N-(2-methylphenyl)acrylamide. One potential direction is the development of new cancer therapies based on this compound. This could involve the development of new compounds that are more potent or have better pharmacokinetic properties than this compound. Another potential direction is the study of the mechanism of action of this compound in more detail. This could involve the identification of new targets of this compound or the development of new methods to study the ER stress response. Finally, the study of this compound could lead to new insights into the biology of cancer and the role of the ER in cancer cell survival.

Scientific Research Applications

3-[5-(2-bromo-4-methylphenyl)-2-furyl]-2-cyano-N-(2-methylphenyl)acrylamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of a wide range of cancer cells, including breast, lung, and colon cancer cells. This compound works by targeting the endoplasmic reticulum (ER) and inducing ER stress, leading to apoptosis or programmed cell death. This makes this compound a promising candidate for the development of new cancer therapies.